Dyrk1B/1A-IN-9

• CAS No.: 1386979-55-0
• Product Name: Dyrk1B/1A-IN-9
• Molecular Formula: C23H17Cl2N5O4
• Molecular Weight: 498.32
• IUPAC Name: N-[2-chloro-5-[(3-chlorophenyl)methylcarbamoyl]phenyl]-2-methoxy-7-oxo-8H-pyrido[2,3-d]pyrimidine-6-carboxamide
• Standard InChI: InChI=1S/C23H17Cl2N5O4/c1-34-23-27-11-14-8-16(22(33)29-19(14)30-23)21(32)28-18-9-13(5-6-17(18)25)20(31)26-10-12-3-2-4-15(24)7-12/h2-9,11H,10H2,1H3,(H,26,31)(H,28,32)(H,27,29,30,33)
• Standard InChIKey: CQKBSRPVZZLCJE-UHFFFAOYSA-N
• SMILES: COC1=NC=C2C=C(C(=O)NC2=N1)C(=O)NC3=C(C=CC(=C3)C(=O)NCC4=CC(=CC=C4)Cl)Cl
• Appearance: Solid powder
• Description: Dyrk1B/1A-IN-9 is a potent and reversible inhibitor of Mirk/Dyrk1B and Dyrk1A kinases.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Dyrk1B/1A-IN-9; Dyrk1B inhibitor; 1A-IN-9; Dyrk-1B/1A-IN-9; Dyrk 1B/1A IN 9; Dyrk1B/1A-inhibitor-9
• Reference: 1: Zou Y, Lim S, Lee K, Deng X, Friedman E. Serine/threonine kinase Mirk/Dyrk1B is an inhibitor of epithelial cell migration and is negatively regulated by the Met adaptor Ran-binding protein M. J Biol Chem. 2003 Dec 5;278(49):49573-81. Epub 2003 Sep 18. PubMed PMID: 14500717.
• PubChem Compound: 57523919
• Last Modified: Nov 11 2021